2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-fluoro-3-(4-oxo-1H-pyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7FN2O/c13-12-8(7-14)2-1-3-10(12)11-6-9(16)4-5-15-11/h1-6H,(H,15,16)
• InChI Key: IPVQBMFDNIGRJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=O)C=CN2)F)C#N
• Molecular Formula: C12H7FN2O
• DSSTOX Substance ID: DTXSID50692535
• Molecular Weight: 214.19 g/mol
• CAS RN: 1261971-27-0

Description

2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine (2-CFHP) is a synthetic organic compound with a molecular formula of C8H6FN2O and a molecular weight of 165.15 g/mol. It is a heterocyclic compound with a five-membered ring structure containing a nitrogen atom and a fluorine atom. 2-CFHP is an important intermediate in the synthesis of a variety of drugs, such as anti-inflammatory drugs, antibiotics, and antiviral agents. In recent years, it has been widely used in the synthesis of new drugs.

Scientific Research Applications

2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of drugs, such as anti-inflammatory drugs, antibiotics, and antiviral agents. It is also used in the synthesis of novel materials, such as organic semiconductors and nanomaterials. In addition, 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% is used in organic synthesis and as a reagent in organic reactions.

Mechanism of Action

The mechanism of action of 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound acts as a nucleophile, attacking the electrophilic sites of other molecules. This reaction results in the formation of a new bond between the two molecules, resulting in the formation of a new compound.
Biochemical and Physiological Effects
2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% has a wide range of biochemical and physiological effects. In vitro studies have shown that the compound has anti-inflammatory and anti-bacterial properties. It has also been shown to have antiviral activity against a variety of viruses, including HIV and hepatitis C. In addition, 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective reagent. In addition, it is a relatively stable compound, making it suitable for use in a wide range of laboratory experiments. However, it is important to note that 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% is a toxic compound and should be handled with care.

Future Directions

The potential applications of 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% are still being explored. One potential application is in the development of new drugs. In particular, 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% has been shown to have antiviral activity, and further research is needed to explore its potential as an antiviral agent. In addition, 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% could be used in the development of new materials, such as organic semiconductors and nanomaterials. Finally, 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% could be used in the synthesis of new organic compounds and as a reagent in organic reactions.

Synthesis Methods

2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95% can be synthesized by a number of methods. The most common method is the Knoevenagel condensation reaction, which involves the reaction of a ketone, an aldehyde, and an amine. This reaction yields an intermediate which is then subjected to a series of reactions to yield 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95%. Other methods, such as the Biginelli reaction, the Ugi reaction, and the Passerini reaction, can also be used to synthesize 2-(3-Cyano-2-fluorophenyl)-4-hydroxypyridine, 95%.